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Cat. No.: B1139473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LY-411575 is a potent, cell-permeable dibenzazepinone that acts as a γ-secretase inhibitor.[1]

[2] Its primary mechanism of action involves the inhibition of the γ-secretase complex, an

intramembrane aspartyl protease responsible for the cleavage of several type I transmembrane

proteins, most notably the Amyloid Precursor Protein (APP) and Notch receptors.[3] By

blocking the S3 cleavage of the Notch receptor, LY-411575 prevents the release of the Notch

Intracellular Domain (NICD), a key step in the activation of the canonical Notch signaling

pathway.[1][2] This pathway is crucial for regulating cell fate, proliferation, differentiation, and

apoptosis. Aberrant Notch signaling is implicated in the pathogenesis of various cancers,

making LY-411575 a valuable tool for cancer research and a potential therapeutic agent.[3]

These application notes provide detailed protocols for utilizing LY-411575 in cell culture

experiments to study its effects on Notch signaling and cancer cell viability.

Data Presentation
LY-411575 is a highly potent inhibitor of its direct target, the γ-secretase enzyme, with sub-

nanomolar efficacy. While extensive data on its cytotoxic IC50 values across a broad panel of

cancer cell lines is not readily available in the public literature, its mechanism-based inhibitory

concentrations are well-characterized.
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Parameter Cell Line/System IC50 Value Assay Type

γ-secretase inhibition Membrane-based 0.078 nM Enzymatic Assay

γ-secretase inhibition Cell-based 0.082 nM Cellular Assay

Notch S3 cleavage

inhibition

HEK293 cells

expressing NΔE
0.39 nM Cellular Assay

This table summarizes the reported IC50 values of LY-411575 for its primary molecular target.
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Mechanism of Action of LY-411575
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Caption: Mechanism of Action of LY-411575 on the Notch Signaling Pathway.
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Experimental Workflow for LY-411575 Cell Culture Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139473#ly-411575-isomer-1-experimental-protocol-
for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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